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Compound of Interest

Compound Name: PCI-34051

cat. No.: B1684145

Technical Support Center: PCI-34051

Welcome to the technical support center for PCI-34051. This resource provides troubleshooting
guides and frequently asked questions (FAQSs) to help researchers and drug development
professionals address challenges encountered during experiments with this selective HDACS8
inhibitor.

Frequently Asked Questions (FAQS)

Q1: What is PCI-34051 and what is its primary mechanism of action?

Al: PCI-34051 is a potent and highly specific inhibitor of Histone Deacetylase 8 (HDACS8), a
class | HDAC enzyme.[1][2] It exhibits over 200-fold selectivity for HDAC8 compared to other
HDAC isoforms like HDAC1 and HDACSG6.[1][3] In susceptible cancer cells, particularly those of
T-cell origin, PCI-34051 induces caspase-dependent apoptosis.[3][4] This process is initiated
through a unigue signaling pathway involving the activation of Phospholipase C-gamma 1
(PLCy1), which leads to a rapid increase in intracellular calcium and subsequent release of
cytochrome c¢ from the mitochondria to trigger apoptosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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